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Compound of Interest

Compound Name:
2-[(4-

Aminobenzoyl)amino]benzoic acid

Cat. No.: B1269669 Get Quote

Disclaimer: Specific safety and disposal information for 2-[(4-Aminobenzoyl)amino]benzoic
acid is not readily available in public resources. The following procedures are based on best

practices for similar chemical compounds and should be considered as general guidance.

Researchers, scientists, and drug development professionals must consult the official Safety

Data Sheet (SDS) provided by the manufacturer for specific handling and disposal instructions

for 2-[(4-Aminobenzoyl)amino]benzoic acid.

Essential Safety and Disposal Information
Proper disposal of laboratory chemicals is crucial for environmental safety and regulatory

compliance. For compounds where a specific Safety Data Sheet (SDS) is not immediately

accessible, a cautious approach based on the handling of analogous substances is warranted.

The information presented here is derived from safety data for structurally related compounds,

such as 4-Aminobenzoic acid.

General Disposal Principles
Waste material containing 2-[(4-Aminobenzoyl)amino]benzoic acid must be disposed of in

accordance with national and local regulations. It is imperative to avoid releasing the chemical

into the environment.
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Key Steps for Disposal:

Containerization: Leave the chemical in its original container whenever possible. Do not mix

it with other waste.

Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

any relevant hazard warnings.

Waste Collection: Dispose of the contents and the container at an approved waste disposal

plant.

Contaminated Materials: Handle uncleaned containers and any contaminated personal

protective equipment (PPE), such as gloves, as you would the product itself and dispose of

them accordingly.

Summary of Safety Data for Structurally Similar
Compounds
The following table summarizes key safety information for 4-Aminobenzoic acid, a structurally

related compound. This data is provided for illustrative purposes and may not reflect the

properties of 2-[(4-Aminobenzoyl)amino]benzoic acid.
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Parameter Value Source

GHS Hazard Statement
H412: Harmful to aquatic life

with long lasting effects.

GHS Precautionary Statement
P273: Avoid release to the

environment.

GHS Disposal Statement

P501: Dispose of contents/

container to an approved

waste disposal plant.

First Aid: Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/ shower.

First Aid: Eye Contact
Rinse out with plenty of water.

Remove contact lenses.

First Aid: Ingestion

Make victim drink water (two

glasses at most). Consult a

doctor if feeling unwell.

Storage Conditions
Tightly closed, dry, and

protected from air and light.

General Chemical Disposal Workflow
The following diagram illustrates a generalized workflow for the safe disposal of laboratory

chemical waste.
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Chemical Waste Disposal Workflow

Identify Waste Chemical

Consult Safety Data Sheet (SDS)

Segregate Waste
(Do not mix with other chemicals)

Select Appropriate Waste Container

Label Container Clearly

Store in Designated Waste Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.

Important Note: The information provided is intended to promote a culture of safety and

responsible chemical handling. It is not a substitute for the specific guidance found in an official
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Safety Data Sheet for 2-[(4-Aminobenzoyl)amino]benzoic acid. Always prioritize the

information provided by the chemical manufacturer.

To cite this document: BenchChem. [Proper Disposal of 2-[(4-Aminobenzoyl)amino]benzoic
Acid: A General Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269669#2-4-aminobenzoyl-amino-benzoic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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